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Compound of Interest

Compound Name: 2-Chloro-1-methoxypropane

CAS No.: 5390-71-6

Cat. No.: B1607285

Get Quote

Executive Summary
2-Chloro-1-methoxypropane (also known as 2-chloropropyl methyl ether) is a bifunctional

organic intermediate characterized by a secondary alkyl chloride and a primary methoxy ether

linkage.[1][2] Its primary industrial utility lies in the alkylation of hindered anilines during the

manufacture of Metolachlor and S-Metolachlor, widely used pre-emergence herbicides. This

guide details its physicochemical profile, laboratory-scale synthesis via deoxychlorination,

reaction mechanisms, and safety protocols.

Chemical Identity & Physicochemical Profile
The compound exists as a volatile, colorless liquid.[3] The presence of the chlorine atom at the

secondary carbon (C2) creates a chiral center, making this molecule a racemate unless

synthesized via asymmetric routes.
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Parameter Data

CAS Number 5390-71-6

IUPAC Name 2-Chloro-1-methoxypropane

Synonyms
2-Chloropropyl methyl ether; 1-Methoxy-2-

chloropropane

Molecular Formula C₄H₉ClO

Molecular Weight 108.57 g/mol

SMILES CC(Cl)COC

InChI Key SIBFNWWZWOVJJH-UHFFFAOYSA-N

Appearance Colorless to pale yellow liquid

Density ~0.995 g/cm³ (Predicted)

Boiling Point ~123°C (Predicted/Estimate)*

Solubility
Soluble in ethanol, ether, chloroform; limited

solubility in water.[2][4]

*Note: Predicted boiling points vary. While 1-methoxy-2-propanol boils at 120°C, the loss of

hydrogen bonding in the chloride typically lowers the boiling point, though the increased

molecular weight counteracts this. Experimental verification is recommended for precise

distillation.

Synthetic Routes & Manufacturing
The most reliable laboratory and industrial route involves the deoxychlorination of 1-methoxy-2-

propanol (Propylene glycol methyl ether, PM). This transformation replaces the secondary

hydroxyl group with a chlorine atom.[5]

Protocol: Deoxychlorination using Thionyl Chloride (SOCl₂)
This method is preferred over HCl gas or concentrated hydrochloric acid due to higher yields

and easier workup (gaseous byproducts).
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Reagents:

Substrate: 1-Methoxy-2-propanol (1.0 eq)

Reagent: Thionyl Chloride (1.2 eq)

Base: Pyridine (1.2 eq) or Catalytic DMF (to scavenge HCl and catalyze the reaction)

Solvent: Dichloromethane (DCM) or Toluene (optional, can be run neat)

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, addition funnel, and a gas

scrubber (NaOH trap) to neutralize evolved SO₂ and HCl gases. Inert atmosphere (N₂) is

recommended.

Preparation: Charge the flask with 1-methoxy-2-propanol and Pyridine. Cool the mixture to

0–5°C using an ice bath.

Addition: Add Thionyl Chloride (SOCl₂) dropwise via the addition funnel over 60 minutes.

Critical Control Point: Maintain temperature <10°C to prevent elimination side reactions

(formation of methoxy-propenes).

Reaction: Once addition is complete, allow the mixture to warm to room temperature. Heat to

reflux (approx. 40–50°C) for 2–4 hours to drive the reaction to completion.

Monitoring: Monitor consumption of the alcohol via GC-FID or TLC.

Workup:

Quench the reaction mixture carefully into ice water.

Extract with DCM (if not used as solvent).

Wash the organic layer sequentially with:

Saturated NaHCO₃ (to remove residual acid).
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Brine (saturated NaCl).

Dry over anhydrous MgSO₄ and filter.

Purification: Purify the crude oil via fractional distillation. Collect the fraction boiling at the

established range (approx. 120–125°C at atm, or adjusted for vacuum).

Reaction Mechanism & Visualization
The conversion of 1-methoxy-2-propanol to 2-chloro-1-methoxypropane using SOCl₂ in the

presence of pyridine typically proceeds via an S_N2 mechanism, resulting in the inversion of

configuration at the chiral center (C2).

Mechanism Description:

Activation: The alcohol attacks SOCl₂, displacing a chloride ion and forming an alkyl

chlorosulfite intermediate (R-O-SO-Cl).

Substitution: The chloride ion (generated in step 1 or from Pyridine-HCl) attacks the

secondary carbon from the backside.

Displacement: The chlorosulfite leaving group departs as SO₂ and Cl⁻, finalizing the C-Cl

bond formation.

1-Methoxy-2-propanol
(Secondary Alcohol)

Alkyl Chlorosulfite
Intermediate

 Activation (-HCl)

Thionyl Chloride
(SOCl₂)

Backside Attack
(S_N2 Inversion)

 Cl- attack

2-Chloro-1-methoxypropane
(Inverted Chiral Center) -SO₂

SO₂ (gas) + HCl

Click to download full resolution via product page

Caption: S_N2 Deoxychlorination mechanism of 1-methoxy-2-propanol using Thionyl Chloride.

Applications in Drug & Agrochemical Development
The primary application of 2-chloro-1-methoxypropane is as a chiral building block (when

synthesized enantioselectively) or racemic alkylating agent for the synthesis of the herbicide
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Metolachlor.

Metolachlor Synthesis Pathway
Metolachlor acts by inhibiting very long-chain fatty acid (VLCFA) synthesis. Its synthesis

requires the N-alkylation of 2-ethyl-6-methylaniline.

Pathway A (Alkyl Halide Route): Direct alkylation of the aniline with 2-chloro-1-
methoxypropane. This route is chemically direct but can suffer from elimination side reactions

(dehydrohalogenation) due to the basicity of the aniline.

Pathway B (Reductive Alkylation - Industrial Standard): Reaction of the aniline with

Methoxyacetone followed by hydrogenation. This route avoids the use of the chlorinated

intermediate but requires high-pressure hydrogenation equipment.

Pathway C (The "Chloride" Hybrid): Use of 2-chloro-1-methoxypropane to alkylate the

aniline, followed by acylation with chloroacetyl chloride.

2-Ethyl-6-methylaniline

N-(1-methoxypropan-2-yl)-
2-ethyl-6-methylaniline

 Alkylation (Base, Heat)

2-Chloro-1-methoxypropane
(CAS 5390-71-6)

 + Aniline (-HCl)

Methoxyacetone

 Reductive Amination (H₂/Cat)

Metolachlor
(Herbicide)

 Acylation

Chloroacetyl Chloride

Click to download full resolution via product page

Caption: Convergent synthetic pathways for Metolachlor using 2-chloro-1-methoxypropane
vs. Methoxyacetone.

Safety & Handling (MSDS Summary)
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Researchers must treat 2-chloro-1-methoxypropane as a hazardous alkylating agent.

Hazards:

Flammability: High.[3] Flash point likely <40°C (based on structural analogs). Keep away

from open flames.

Health: Skin and eye irritant.[3] Potential sensitizer. Toxic by inhalation.

Reactivity: Decomposes on heating to release toxic fumes of Hydrogen Chloride (HCl).

Storage:

Store in a cool, dry, well-ventilated area.[6]

Keep under inert gas (Nitrogen/Argon) to prevent hydrolysis or oxidation.

Spill Response:

Absorb with inert material (vermiculite/sand). Do not use combustible materials like

sawdust.

Neutralize contaminated surfaces with dilute sodium bicarbonate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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